Cas no 2228447-22-9 (1-(2-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228447-22-9
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 6129230
• PubChem ID: 165826825
• Update Time: 2025-09-26

1-(2-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• EN300-1904855
• 2228447-22-9
• 1-[(2-bromo-3-methoxyphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H13BrO3/c1-16-9-4-2-3-8(10(9)13)7-12(5-6-12)11(14)15/h2-4H,5-7H2,1H3,(H,14,15)
• InChI Key： DBGROLNYGJSQPJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC1(C(=O)O)CC1)OC

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid

Comprehensive Analysis of 1-(2-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228447-22-9)

1-(2-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228447-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a cyclopropane ring with a bromo-methoxyphenyl moiety, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in developing small-molecule inhibitors and enzyme modulators.

The methylcyclopropane core of this compound is notable for its conformational rigidity, which can enhance binding affinity to biological targets. Meanwhile, the 2-bromo-3-methoxyphenyl group introduces electron-rich properties, facilitating interactions with proteins or nucleic acids. This dual functionality makes 1-(2-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid a versatile building block in medicinal chemistry. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of lead compounds, a hot topic in modern drug development.

In agrochemical applications, this compound's brominated aromatic structure has shown promise in designing novel pesticides and herbicides. The methoxy group can improve solubility and bioavailability, addressing key challenges in crop protection formulations. With growing global demand for sustainable agriculture, researchers are exploring its derivatives as eco-friendly alternatives to traditional agrochemicals.

Synthetic routes to 1-(2-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid often involve Pd-catalyzed cross-coupling reactions or cyclopropanation techniques. Optimization of these methods is a frequent search query among chemists, reflecting the compound's industrial relevance. Analytical characterization typically employs NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity for downstream applications.

From a commercial perspective, the compound's CAS No. 2228447-22-9 serves as a critical identifier for procurement and regulatory compliance. Suppliers often list it under categories like pharmaceutical intermediates or fine chemicals, aligning with trends in personalized medicine and targeted therapy development. Its stability under standard storage conditions further enhances its practicality for industrial use.

Environmental and safety assessments of 1-(2-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid indicate low ecotoxicity, a feature increasingly prioritized in green chemistry initiatives. This aligns with the European Chemicals Agency (ECHA) guidelines and the UN Sustainable Development Goals (SDGs), topics frequently searched by ESG-focused professionals.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy. The compound's ability to serve as a linker or warhead in such bifunctional molecules could unlock new opportunities in oncology and neurodegenerative disease treatment.